methyl (2R,3S)-3-phenyloxirane-2-carboxylate

• CAS RN: 19190-80-8
• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• IUPAC Name: methyl (2R,3R)-3-phenyloxirane-2-carboxylate
• InChI: InChI=1S/C10H10O3/c1-12-10(11)9-8(13-9)7-5-3-2-4-6-7/h2-6,8-9H,1H3/t8-,9-/m1/s1
• InChI Key: HAFFKTJSQPQAPC-DTWKUNHWSA-N
• Isomeric SMILES: COC(=O)[C@H]1[C@@H](O1)C2=CC=CC=C2
• SMILES: COC(=O)C1C(O1)C2=CC=CC=C2
• Other CAS RN: 115794-67-7
• synonyms: methyl 3-phenyl-2,3-epoxycinnamate; methyl 3-phenyl-2,3-epoxypropanoate; methyl 3-phenyl-2,3-epoxypropanoate, (2R-cis)-isomer; methyl 3-phenyl-2,3-epoxypropanoate, (2R-trans)-isomer; methyl 3-phenyl-2,3-epoxypropanoate, (2S-cis)-isomer; methyl 3-phenyl-2,3-epoxypropanoate, (2S-trans)-isomer; methyl 3-phenyl-2,3-epoxypropanoate, (cis)-isome

Description

Methyl (2R,3S)-3-phenyloxirane-2-carboxylate, also known as methyl D-phenylglycinate epoxide, is a chiral compound that has gained significant attention in the field of organic chemistry due to its unique properties. This compound is an epoxide, which means it contains a three-membered ring with an oxygen atom and two carbon atoms. The chirality of this molecule arises from the presence of two stereocenters, which are carbon atoms with four different substituents attached to them.

Scientific Research Applications

Methyl (2R,3S)-3-phenyloxirane-2-carboxylate has been widely used in scientific research due to its unique properties. One of the main applications of this compound is in the synthesis of chiral compounds. The chirality of this molecule makes it an excellent starting material for the synthesis of other chiral compounds. Additionally, this compound has been used in the development of new catalysts for asymmetric synthesis.

Mechanism of Action

The mechanism of action of methyl (2R,3S)-3-phenyloxirane-2-carboxylate (2R,3S)-3-phenyloxirane-2-carboxylate is not well understood. However, it is believed that the epoxide ring of this molecule can undergo ring-opening reactions with various nucleophiles, leading to the formation of new compounds. This property makes it an excellent starting material for the synthesis of other compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of methyl (2R,3S)-3-phenyloxirane-2-carboxylate (2R,3S)-3-phenyloxirane-2-carboxylate. However, it is not known to have any significant effects on the human body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl (2R,3S)-3-phenyloxirane-2-carboxylate (2R,3S)-3-phenyloxirane-2-carboxylate in lab experiments is its chirality. This property makes it an excellent starting material for the synthesis of other chiral compounds. Additionally, this compound is relatively easy to synthesize, making it readily available for use in experiments.
One of the limitations of using methyl (2R,3S)-3-phenyloxirane-2-carboxylate (2R,3S)-3-phenyloxirane-2-carboxylate is its limited solubility in water. This property can make it challenging to work within certain experimental setups.

Future Directions

There are several future directions for the use of methyl (2R,3S)-3-phenyloxirane-2-carboxylate (2R,3S)-3-phenyloxirane-2-carboxylate in scientific research. One potential application is in the development of new catalysts for asymmetric synthesis. Additionally, this compound could be used in the synthesis of new chiral compounds for use in pharmaceuticals or other industries. Further research is needed to explore the potential applications of this compound fully.

Synthesis Methods

The synthesis of methyl (2R,3S)-3-phenyloxirane-2-carboxylate (2R,3S)-3-phenyloxirane-2-carboxylate can be achieved through several methods. One of the most common methods involves the reaction of D-phenylglycine with epichlorohydrin in the presence of a base such as sodium hydroxide. This reaction leads to the formation of the epoxide ring and the carboxylic acid group. The resulting compound can then be esterified with methanol to yield the final product.